Cas no 1260792-73-1 (3-(2-chloro-4-methylphenyl)pyrrolidine)

• Product Name: 3-(2-chloro-4-methylphenyl)pyrrolidine
• CAS No: 1260792-73-1
• MF: C₁₁H₁₄ClN
• MW: 195.688561916351
• CID: 6377951
• PubChem ID: 83698907
• Update Time: 2025-08-02

3-(2-chloro-4-methylphenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)pyrrolidine
• EN300-1985862
• 1260792-73-1

• Inchi： 1S/C11H14ClN/c1-8-2-3-10(11(12)6-8)9-4-5-13-7-9/h2-3,6,9,13H,4-5,7H2,1H3
• InChI Key： GRVOHAUEZYGUMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C1CNCC1

Computed Properties

• Exact Mass: 195.0814771g/mol
• Monoisotopic Mass: 195.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-chloro-4-methylphenyl)pyrrolidine

Introduction to 3-(2-chloro-4-methylphenyl)pyrrolidine (CAS No. 1260792-73-1)

3-(2-chloro-4-methylphenyl)pyrrolidine, identified by the chemical abstracts service number CAS No. 1260792-73-1, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic aromatic amine has garnered attention due to its structural uniqueness and potential biological activities. The compound features a pyrrolidine ring fused with a chlorinated and methylated benzene moiety, which contributes to its distinct chemical properties and reactivity. Such structural motifs are often explored in medicinal chemistry for their ability to modulate biological targets, particularly in the development of novel therapeutic agents.

The pyrrolidine core is a common scaffold in bioactive molecules, known for its ability to engage with various biological receptors and enzymes. Its three-membered ring structure introduces conformational flexibility, which can be exploited to optimize binding affinity and selectivity. In the case of 3-(2-chloro-4-methylphenyl)pyrrolidine, the presence of a chloro substituent at the 2-position and a methyl group at the 4-position of the benzene ring further refines its pharmacophoric features. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the chloro group may engage in hydrogen bonding or π-stacking interactions, while the methyl group could contribute to hydrophobic interactions or shape complementarity within binding pockets. These insights are derived from high-resolution crystal structures of similar scaffolds and docking simulations, which have become indispensable tools in modern drug discovery.

The synthesis of 3-(2-chloro-4-methylphenyl)pyrrolidine involves multi-step organic transformations, typically starting from commercially available precursors such as 2-chloro-4-methylbenzaldehyde or 2-chloro-4-methylphenyl halides. The introduction of the pyrrolidine ring is often achieved through nucleophilic addition reactions or cyclization strategies, depending on the synthetic route employed. Advances in catalytic methods, including transition-metal-catalyzed cross-coupling reactions, have streamlined these processes, making them more efficient and scalable.

In terms of biological activity, preliminary studies on derivatives of this class have shown promise in various therapeutic areas. The structural features of 3-(2-chloro-4-methylphenyl)pyrrolidine suggest potential interactions with targets involved in neurological disorders, inflammation, and cancer. For instance, analogs with similar scaffolds have been reported to exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or kinase families relevant to signal transduction pathways. While direct evidence for 3-(2-chloro-4-methylphenyl)pyrrolidine remains limited, these findings underscore its potential as a lead compound for further pharmacological exploration.

The development of novel pharmaceuticals relies heavily on understanding structure-activity relationships (SAR). By systematically modifying substituents on the benzene ring or the pyrrolidine core, researchers can fine-tune the biological profile of compounds like 3-(2-chloro-4-methylphenyl)pyrrolidine. High-throughput screening (HTS) techniques combined with biophysical methods such as surface plasmon resonance (SPR) or nuclear magnetic resonance (NMR) spectroscopy allow for rapid assessment of binding affinities and mechanism-of-action.

Recent publications highlight the growing interest in heterocyclic compounds for drug development. The integration of machine learning models with experimental data has accelerated the identification of promising candidates from large compound libraries. These models can predict ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) properties early in the discovery process, reducing attrition rates associated with late-stage failures.

The role of 3-(2-chloro-4-methylphenyl)pyrrolidine within this context is yet to be fully elucidated, but its unique structural features position it as a valuable building block for medicinal chemists. Future research may focus on optimizing synthetic routes to improve yield and purity while exploring novel derivatives with enhanced pharmacological properties.

In conclusion,3-(2-chloro-4-methylphenyl)pyrrolidine represents a fascinating compound at the intersection of organic chemistry and drug discovery. Its structural complexity and potential biological relevance make it a compelling candidate for further investigation. As methodologies for synthetic chemistry and computational biology continue to evolve, compounds like this are likely to play an increasingly important role in shaping next-generation therapeutics.